3-(3,5-dimethylisoxazol-4-yl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
• InChI: InChI=1S/C16H24N2O4/c1-10-13(11(2)22-18-10)4-6-16(19)17-12-3-5-14-15(9-12)21-8-7-20-14/h12,14-15H,3-9H2,1-2H3,(H,17,19)
• InChI Key: QONXGSVWOAHLBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC2CCC3C(C2)OCCO3
• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide, also known as DIPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. DIPPA is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that plays a crucial role in the degradation of endocannabinoids.

Scientific Research Applications

Chemical Synthesis and Characterization

A study conducted by Gabriele et al. (2006) describes the synthesis of related chemical structures through a tandem oxidative aminocarbonylation-cyclization process, starting from 2-prop-2-ynyloxyphenols and 2-prop-2-ynyloxyanilines. This method could potentially be applied to the synthesis of complex molecules like 3-(3,5-Dimethylisoxazol-4-yl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide, demonstrating the compound's relevance in synthetic chemistry research for generating novel compounds with potential biological activities. The reaction shows significant stereoselectivity, with Z isomers being formed preferentially or exclusively, which is crucial for the synthesis of bioactive compounds (Gabriele et al., 2006).

Potential Biological Activities

The structural components of 3-(3,5-Dimethylisoxazol-4-yl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide, such as the isoxazole and dioxin moieties, are found in various biologically active compounds. For example, compounds with the isoxazole ring have been synthesized with potential antitumor properties, as highlighted by Reddy et al. (2010) in their synthesis of N-1 (3. 5-dimethyl-4-isoxazolyl)-3-(4-aryl-5-thioxo-4.5-dihydro-1H-1.2.4-triazol-3-yl)-propanamides. These findings suggest that 3-(3,5-Dimethylisoxazol-4-yl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide might also possess interesting biological activities worthy of investigation (Reddy et al., 2010).

Material Science and Nanotechnology

The compound's structural complexity and functional groups make it a candidate for material science applications. Chandramohan et al. (2012) have demonstrated the use of complex organic molecules in reinforcing polybenzoxazine nanocomposites, indicating the potential for 3-(3,5-Dimethylisoxazol-4-yl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide and related compounds in enhancing material properties. These applications could range from improving thermal stability to modifying surface characteristics of polymers (Chandramohan et al., 2012).